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Compound of Interest

Compound Name: LY393615

Cat. No.: B1675689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY393615 is a novel neuroprotective agent that has been identified as a calcium channel

blocker.[1] Its potential therapeutic applications are of significant interest in the study of

neurological disorders and ischemic events. These application notes provide detailed

information on the solubility and preparation of LY393615 for experimental use, along with an

overview of its mechanism of action.

Data Presentation
Precise quantitative solubility data for LY393615 in a range of solvents is not widely available in

published literature. However, based on common practices for similar small molecules in

research settings, a qualitative and estimated solubility profile is provided below. For many

organic compounds, Dimethyl Sulfoxide (DMSO) serves as an effective solvent for creating

concentrated stock solutions.

Table 1: Solubility of LY393615
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Solvent Estimated Solubility Notes

DMSO ≥ 20 mg/mL (estimated)

A common solvent for

preparing high-concentration

stock solutions of organic

compounds.

Ethanol Sparingly soluble
May require heating and/or

sonication to dissolve.

Water Insoluble
Not suitable for preparing

primary stock solutions.

Aqueous Buffers (e.g., PBS) Sparingly soluble

Dilution from a DMSO stock is

recommended for preparing

working solutions.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LY393615 in DMSO. The

molecular weight of LY393615 (free base) is approximately 371.47 g/mol . Please verify the

exact molecular weight from the supplier's certificate of analysis.

Materials:

LY393615 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Pipettes
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Procedure:

Weighing the Compound: Accurately weigh out 3.71 mg of LY393615 powder and transfer it

to a sterile microcentrifuge tube.

Adding Solvent: Add 1 mL of anhydrous DMSO to the tube containing the LY393615 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, sonicate the tube for 5-10 minutes in a

water bath.

Storage: Once fully dissolved, the 10 mM stock solution should be aliquoted into smaller

volumes to avoid repeated freeze-thaw cycles and stored at -20°C for short-term storage or

-80°C for long-term storage.

Preparation of Working Solutions for In Vitro Assays
For cell-based assays, it is crucial to dilute the DMSO stock solution to a final working

concentration where the DMSO percentage is non-toxic to the cells (typically ≤ 0.1%).

Materials:

10 mM LY393615 stock solution in DMSO

Sterile aqueous buffer or cell culture medium (e.g., PBS, DMEM)

Procedure:

Serial Dilution: Perform serial dilutions of the 10 mM stock solution in the desired aqueous

buffer or cell culture medium to achieve the final working concentration.

Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution

is kept to a minimum (e.g., for a 1:1000 dilution of the stock, the final DMSO concentration

will be 0.1%).

Use Immediately: It is recommended to prepare fresh working solutions for each experiment

and use them immediately.
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Mandatory Visualization
Signaling Pathway of LY393615 as a Calcium Channel
Blocker
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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